Cas no 2227725-96-2 ((3R)-3-hydroxy-3-(6-methoxy-1H-indol-2-yl)propanoic acid)

• Product Name: (3R)-3-hydroxy-3-(6-methoxy-1H-indol-2-yl)propanoic acid
• CAS No: 2227725-96-2
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 6023828
• PubChem ID: 165625223
• Update Time: 2025-06-08

(3R)-3-hydroxy-3-(6-methoxy-1H-indol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-(6-methoxy-1H-indol-2-yl)propanoic acid
• EN300-1774393
• 2227725-96-2

• Inchi： 1S/C12H13NO4/c1-17-8-3-2-7-4-10(13-9(7)5-8)11(14)6-12(15)16/h2-5,11,13-14H,6H2,1H3,(H,15,16)/t11-/m1/s1
• InChI Key： CHHFLPLOBUHGAK-LLVKDONJSA-N
• SMILES： O[C@H](CC(=O)O)C1=CC2C=CC(=CC=2N1)OC

Computed Properties

• Exact Mass: 235.08445790g/mol
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 82.6Ų

Additional information on (3R)-3-hydroxy-3-(6-methoxy-1H-indol-2-yl)propanoic acid

Introduction to (3R)-3-hydroxy-3-(6-methoxy-1H-indol-2-yl)propanoic Acid (CAS No. 2227725-96-2)

(3R)-3-hydroxy-3-(6-methoxy-1H-indol-2-yl)propanoic acid, identified by the CAS number 2227725-96-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents. The presence of a chiral center at the third carbon atom, as indicated by the (3R) configuration, underscores its importance in stereochemistry and pharmacology.

The structural motif of (3R)-3-hydroxy-3-(6-methoxy-1H-indol-2-yl)propanoic acid incorporates a hydroxy group and an indole moiety, which are both well-documented for their pharmacological significance. The indole ring, a core structure found in numerous bioactive compounds, is known for its involvement in various biological pathways. Specifically, the 6-methoxy substituent on the indole ring enhances its interaction with biological targets, making it a valuable component in drug design.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse pharmacological properties. These compounds have been explored for their potential applications in treating a wide range of diseases, including neurological disorders, cancer, and inflammatory conditions. The hydroxy group in (3R)-3-hydroxy-3-(6-methoxy-1H-indol-2-yl)propanoic acid further contributes to its bioactivity by facilitating hydrogen bonding interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a precursor or intermediate in the synthesis of more complex pharmaceutical molecules. The precise stereochemistry imparted by the (3R) configuration is crucial for ensuring the efficacy and selectivity of drug candidates. This has led to increased interest in developing efficient synthetic routes to access enantiomerically pure forms of (3R)-3-hydroxy-3-(6-methoxy-1H-indol-2-yl)propanoic acid.

Recent advancements in synthetic methodologies have enabled the streamlined production of such chiral compounds. Techniques such as asymmetric hydrogenation and biocatalytic approaches have been particularly effective in achieving high enantiomeric purity. These methods not only improve yield but also reduce the environmental impact associated with traditional synthetic routes.

The biological activity of (3R)-3-hydroxy-3-(6-methoxy-1H-indol-2-yl)propanoic acid has been the subject of several preliminary studies. Initial investigations suggest that it may exhibit inhibitory effects on certain enzymes and receptors implicated in disease pathogenesis. For instance, its structural similarity to known bioactive indole derivatives has prompted researchers to explore its potential as an anti-inflammatory agent or a modulator of neurotransmitter systems.

In addition to its pharmacological potential, this compound has also shown promise in preclinical models as a tool for studying complex biological processes. Its unique structural features make it an attractive candidate for use in high-throughput screening assays aimed at identifying novel drug targets. Such studies are critical for advancing our understanding of disease mechanisms and developing more effective therapeutic strategies.

The synthesis and characterization of (3R)-3-hydroxy-3-(6-methoxy-1H-indol-2-yl)propanoic acid have also contributed to the broader field of medicinal chemistry. By providing a well-defined scaffold with known bioactivity, this compound serves as a valuable building block for designing next-generation pharmaceuticals. The integration of computational modeling and machine learning techniques has further accelerated the discovery process by predicting the properties and interactions of novel analogs.

The industrial relevance of this compound cannot be overstated. As demand for personalized medicine grows, there is an increasing need for sophisticated molecular tools that can be tailored to individual patient profiles. The versatility of (3R)-3-hydroxy-3-(6-methoxy-1H-indol-2-yl)propanoic acid makes it a promising candidate for such applications, offering researchers a flexible platform for developing bespoke therapeutic solutions.

In conclusion, (CAS No. 2227725-96-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with its potential biological activities, make it a cornerstone in the development of novel therapeutic agents. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine today.